Cas no 14691-84-0 (Diphosphoric acid,potassium salt (1:2))

• Product Name: Diphosphoric acid,potassium salt (1:2)
• CAS No: 14691-84-0
• MF: H₂K₂O₇P₂
• MW: 254.155804157257
• CID: 180877
• PubChem ID: 61761
• Update Time: 2025-04-19

Diphosphoric acid,potassium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• Diphosphoric acid,potassium salt (1:2)
• dipotassium dihydrogenpyrophosphate
• dipotassium,[hydroxy(oxido)phosphoryl] hydrogen phosphate
• Diphosphoric acid, dipotassium salt
• dipotassium dihydrogen diphosphate
• Dipotassium diphosphate
• Dipotassium pyrophosphate
• Potassium acid pyrophosphate
• Pyrophosphoric acid, dipotassium salt
• DIPOTASSIUMDIPHOSPHATE
• DTXSID60163544
• Dipotassium dihydrogen pyrophosphate
• U0L1D82036
• 14691-84-0
• UNII-U0L1D82036
• EINECS 238-736-1

• Inchi： 1S/2K.H4O7P2/c;;1-8(2,3)7-9(4,5)6/h;;(H2,1,2,3)(H2,4,5,6)/q2*+1;/p-2
• InChI Key： CQAIPTBBCVQRMD-UHFFFAOYSA-L
• SMILES： [K+].[K+].P(=O)([O-])(O)OP(=O)([O-])O

Computed Properties

• Exact Mass: 253.85496
• Monoisotopic Mass: 253.854989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 130

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 129.95
• LogP: 0.06480